molecular formula C22H17ClO3 B8481935 2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate CAS No. 61750-27-4

2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate

Cat. No. B8481935
CAS RN: 61750-27-4
M. Wt: 364.8 g/mol
InChI Key: KQRXYPFIZXLENT-UHFFFAOYSA-N
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Description

2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate is a useful research compound. Its molecular formula is C22H17ClO3 and its molecular weight is 364.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61750-27-4

Product Name

2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate

Molecular Formula

C22H17ClO3

Molecular Weight

364.8 g/mol

IUPAC Name

[2-(4-chlorobenzoyl)-4-ethylphenyl] benzoate

InChI

InChI=1S/C22H17ClO3/c1-2-15-8-13-20(26-22(25)17-6-4-3-5-7-17)19(14-15)21(24)16-9-11-18(23)12-10-16/h3-14H,2H2,1H3

InChI Key

KQRXYPFIZXLENT-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(C=C1)OC(=O)C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Hydroxy-5-ethyl-4'-chlorobenzophenone (5 g, 0.019 mole) was stirred vigorously in a solution of NaOH (7.5 g, 0.187 mole) in water (75 ml) and benzoyl chloride was added dropwise over 5 minutes. The temperature rose to around 50° C. The mixture was stirred for 1.5 hours at room temperature and was then extracted with ether, the ether washed with saturated NaCl solution, dried (Na2SO4), filtered and evaporated to leave the product, which was recrystallised from n-hexane to give white crystals of the desired product, m.p. 79°-81° C.
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
7.5 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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